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Compound of Interest

Compound Name: AP-18

Cat. No.: B2477005

Technical Support Center: AP-18

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on refining the dosage of AP-18 for specific animal
models. The information is presented in a question-and-answer format to directly address
potential issues encountered during experimentation.

Disclaimer: AP-18 is a selective TRPA1 inhibitor.[1] The dosage recommendations and
protocols provided herein are generalized for preclinical research and should be adapted
based on specific experimental designs, institutional guidelines, and observed in vivo
responses.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for AP-18?

Al: AP-18 is a potent and selective antagonist of the Transient Receptor Potential Ankryin 1
(TRPAL1) ion channel.[1] TRPAL is a non-selective cation channel primarily expressed on
sensory neurons and is involved in the detection of noxious stimuli, leading to pain, itch, and
neurogenic inflammation.[2] By blocking TRPA1, AP-18 can mitigate these responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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